Cas no 1365244-66-1 (2-Oxo-mirabegron N-Carbamoylglucuronide)

• Product Name: 2-Oxo-mirabegron N-Carbamoylglucuronide
• CAS No: 1365244-66-1
• MF: C₂₈H₃₀N₄O₁₀S
• MW: 614.623606204987
• CID: 2085187
• Update Time: 2025-06-11

2-Oxo-mirabegron N-Carbamoylglucuronide Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-mirabegron N-Carbamoylglucuronide
• 9B7762GTP4
• Mirabegron (m12)
• Keto mirabegron N-carbamoylglucuronide
• beta-D-Glucopyranuronic acid, 1-(N-(2-(4-((2-(2-amino-4-thiazolyl)acetyl)amino)phenyl)ethyl)-N-(2-oxo-2-phenylethyl)carbamate)
• Q27272302
• 2-(2-Aminothiazole-4-yl)-N-[4-[2-[phenacyl(beta-D-glucurono pyranosyloxycarbonyl)amino]ethyl]phenyl]acetamide
• CID 91810673
• Mirabegron M12 (YM-538858)
• β-D-Glucopyranuronic acid, 1-[N-[2-[4-[[2-(2-amino-4-thiazolyl)acetyl]amino]phenyl]ethyl]-N-(2-oxo-2-phenylethyl)carbamate]
• Mirabegron M12

• Inchi： 1S/C28H30N4O10S/c29-27-31-18(14-43-27)12-20(34)30-17-8-6-15(7-9-17)10-11-32(13-19(33)16-4-2-1-3-5-16)28(40)42-26-23(37)21(35)22(36)24(41-26)25(38)39/h1-9,14,21-24,26,35-37H,10-13H2,(H2,29,31)(H,30,34)(H,38,39)/t21-,22-,23+,24-,26-/m0/s1
• InChI Key： KGQGNAYBJXXZGU-AMWBNRJOSA-N
• SMILES： S1C(N)=NC(=C1)CC(NC1C=CC(=CC=1)CCN(CC(C1C=CC=CC=1)=O)C(=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 12
• Complexity: 977
• Topological Polar Surface Area: 250

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 967.1±65.0 °C(Predicted)
• Solubility: DMSO (Slightly)
• pka: 2.71±0.70(Predicted)

Additional information on 2-Oxo-mirabegron N-Carbamoylglucuronide

Introduction to 2-Oxo-mirabegron N-Carbamoylglucuronide (CAS No. 1365244-66-1)

2-Oxo-mirabegron N-Carbamoylglucuronide, identified by the chemical identifier CAS No. 1365244-66-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This derivative has garnered attention due to its structural complexity and potential biological activities, particularly in the context of urological and gastrointestinal disorders. The compound represents a modified form of mirabegron, a known β3-adrenergic receptor agonist used for the treatment of overactive bladder syndrome. The introduction of a N-carbamoylglucuronide moiety into the mirabegron scaffold introduces novel pharmacokinetic and pharmacodynamic properties that are being extensively studied.

The N-carbamoylglucuronide group is a glucuronide conjugate that plays a crucial role in drug metabolism and excretion. Glucuronidation is one of the major Phase II metabolic pathways in humans, facilitating the detoxification and elimination of numerous pharmaceutical compounds. By incorporating this group into mirabegron, researchers aim to enhance the compound's solubility, improve its bioavailability, and modulate its elimination half-life. These modifications are critical for optimizing therapeutic efficacy while minimizing potential side effects.

Recent advancements in metabolomics and bioinformatics have enabled a deeper understanding of how such conjugates interact with biological systems. Studies have shown that glucuronide conjugates can exhibit altered pharmacokinetic profiles compared to their parent compounds. For instance, the glucuronidation of mirabegron may lead to increased renal clearance, which could be beneficial in patients with impaired liver function. This property makes 2-Oxo-mirabegron N-Carbamoylglucuronide a promising candidate for further development in therapeutic applications.

The synthesis of 2-Oxo-mirabegron N-Carbamoylglucuronide involves multi-step organic reactions, including condensation, hydrolysis, and enzymatic or chemical glucuronidation processes. The precision required in these synthetic pathways underscores the importance of advanced chemical methodologies such as continuous flow chemistry and biocatalysis. These techniques not only improve yield but also enhance purity, which are critical factors for pharmaceutical-grade compounds.

In vitro studies have begun to elucidate the mechanisms by which 2-Oxo-mirabegron N-Carbamoylglucuronide exerts its effects. Preliminary data suggest that this compound may retain some of the beneficial properties of mirabegron while exhibiting distinct receptor interactions due to the presence of the glucuronide moiety. Additionally, the modified structure may influence its ability to cross biological barriers, such as the blood-brain barrier, which could have implications for central nervous system therapies.

The potential applications of 2-Oxo-mirabegron N-Carbamoylglucuronide extend beyond urological treatments. Research is exploring its efficacy in managing gastrointestinal motility disorders, where modulation of adrenergic receptors can alleviate symptoms such as constipation and diarrhea. The compound's unique pharmacological profile makes it a valuable tool for investigating new therapeutic strategies in these areas.

Regulatory considerations are also a key focus in the development of 2-Oxo-mirabegron N-Carbamoylglucuronide. Compliance with Good Manufacturing Practices (GMP) and adherence to international pharmacopeial standards are essential for ensuring safety and efficacy. Clinical trials are underway to evaluate the compound's safety profile and therapeutic benefits in human subjects. These trials will provide critical insights into dosing regimens, potential side effects, and long-term outcomes.

The integration of computational modeling and high-throughput screening has accelerated the discovery process for novel drug candidates like 2-Oxo-mirabegron N-Carbamoylglucuronide. By leveraging machine learning algorithms and predictive toxicology models, researchers can identify optimal molecular structures with minimal risk of adverse effects. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

Future directions in research may involve exploring combination therapies where 2-Oxo-mirabegron N-Carbamoylglucuronide is used alongside other agents to enhance therapeutic outcomes. For example, its interaction with other neurotransmitter systems or its potential synergistic effects with existing treatments could open new avenues for treating complex disorders.

The environmental impact of drug development is another important consideration. Sustainable synthetic routes that minimize waste and reduce energy consumption are being prioritized. Green chemistry principles are being applied to optimize processes for producing 2-Oxo-mirabegron N-Carbamoylglucuronide, ensuring that environmental responsibility remains at the forefront of pharmaceutical innovation.

In conclusion, 2-Oxo-mirabegron N-Carbamoylglucuronide (CAS No. 1365244-66-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its unique structure and modified pharmacokinetic properties make it a compelling candidate for further research and development. As scientific understanding continues to evolve, this compound is poised to play a vital role in addressing unmet medical needs.